Cas no 1782408-09-6 (4-(4-bromo-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione)

• Product Name: 4-(4-bromo-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione
• CAS No: 1782408-09-6
• MF: C₈H₁₁BrN₂O₂S
• MW: 279.154139757156
• MDL: MFCD32892146
• CID: 5611948
• PubChem ID: 83489083
• Update Time: 2025-06-11

4-(4-bromo-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione
• EN300-3379264
• 1782408-09-6
• 4-(4-Bromopyrazol-1-yl)-1$l^{6}-thiane-1,1-dione
• SCHEMBL20910160
• 1H-Pyrazole, 4-bromo-1-(tetrahydro-1,1-dioxido-2H-thiopyran-4-yl)-

• MDL： MFCD32892146
• Inchi： 1S/C8H11BrN2O2S/c9-7-5-10-11(6-7)8-1-3-14(12,13)4-2-8/h5-6,8H,1-4H2
• InChI Key： VWXKUVNQVOUBBA-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1CCS(CC1)(=O)=O

Computed Properties

• Exact Mass: 277.97246g/mol
• Monoisotopic Mass: 277.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 4-(4-bromo-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione

Comprehensive Overview of 4-(4-bromo-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione (CAS No. 1782408-09-6): Properties, Applications, and Research Insights

The compound 4-(4-bromo-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione (CAS No. 1782408-09-6) is a sulfone-containing heterocyclic derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique pyrazole-thiane hybrid structure, this molecule serves as a versatile building block for drug discovery and material science. Its CAS number 1782408-09-6 is frequently searched in chemical databases, reflecting its growing relevance in medicinal chemistry and catalysis applications.

Recent studies highlight the compound's role in kinase inhibition, a hot topic in cancer therapy research. The 4-bromo-pyrazole moiety is particularly notable for its ability to modulate protein-protein interactions, aligning with current trends in targeted drug design. Researchers are actively investigating its potential in neurodegenerative disease interventions, as evidenced by its inclusion in high-throughput screening libraries. The thiane-1,1-dione component contributes to improved metabolic stability, addressing a key challenge in bioavailability optimization.

From a synthetic perspective, CAS 1782408-09-6 demonstrates remarkable chemo-selectivity in cross-coupling reactions, making it valuable for green chemistry applications. Its electron-withdrawing properties have been leveraged in photocatalysis studies, coinciding with the scientific community's focus on sustainable synthesis methods. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its structural integrity, while computational modeling predicts favorable ADMET properties for pharmaceutical development.

The compound's structure-activity relationship (SAR) has become a focal point in fragment-based drug discovery. Its hydrogen bond acceptor capacity and lipophilic efficiency metrics position it as an attractive scaffold for CNS-penetrant molecules. In material science, the sulfone group enables applications in high-performance polymers, responding to industry demands for thermally stable materials. Patent analyses reveal increasing IP activity around pyrazole-sulfone derivatives, particularly for anti-inflammatory indications.

Quality control protocols for 1782408-09-6 emphasize HPLC purity standards exceeding 98%, meeting stringent requirements for preclinical studies. Stability testing under various pH conditions demonstrates its suitability for formulation development. The scientific literature documents its use in creating molecular probes for biological target identification, a technique gaining traction in precision medicine initiatives. Its crystallographic data has been deposited in the Cambridge Structural Database, facilitating molecular docking studies.

Emerging applications include its incorporation into metal-organic frameworks (MOFs) for gas storage solutions, addressing environmental concerns about carbon capture technologies. The bromine atom allows for further functionalization via palladium-catalyzed reactions, a methodology dominating modern heterocyclic chemistry. Safety assessments confirm its compatibility with REACH regulations, while life cycle analysis studies evaluate its environmental footprint in line with green chemistry principles.

In the context of combinatorial chemistry, 4-(4-bromo-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione serves as a privileged scaffold for generating diverse compound libraries. Its structure-property relationships are being systematically explored through quantitative SAR (QSAR) models, leveraging machine learning approaches that are revolutionizing chemical informatics. The compound's electrochemical properties are also under investigation for potential energy storage applications, intersecting with global research into next-generation batteries.